Cas no 1208074-78-5 (1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one)
1-(4-Bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one is a fluorinated aromatic ketone with a bromine substituent at the para position and fluorine atoms at the ortho positions relative to the carbonyl group. Its molecular structure, featuring both bromine and fluorine substituents, makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple fluorine atoms enhances its reactivity in nucleophilic substitution and cross-coupling reactions, while the bromine moiety facilitates further functionalization via metal-catalyzed transformations. This compound exhibits high thermal and chemical stability, making it suitable for use under demanding reaction conditions. Its well-defined reactivity profile allows for precise control in synthetic applications.
1208074-78-5 structure
Product Name:1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one
CAS No:1208074-78-5
MF:C8H2BrF5O
MW:288.99689912796
MDL:MFCD12922633
CID:4577430
PubChem ID:50998409
Update Time:2025-06-07
1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethanone
- 4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone
- 1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one
-
- MDL： MFCD12922633
- Inchi： 1S/C8H2BrF5O/c9-3-1-4(10)6(5(11)2-3)7(15)8(12,13)14/h1-2H
- InChI Key： DKUKINAWWPPFAN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)F)C(C(F)(F)F)=O)F
Computed Properties
- Exact Mass: 287.921
- Monoisotopic Mass: 287.921
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.1
1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043177-250mg |
4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone |
1208074-78-5 | 95% | 250mg |
￡90.00 | 2022-02-28 | |
| Fluorochem | 043177-5g |
4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone |
1208074-78-5 | 95% | 5g |
￡840.00 | 2022-02-28 | |
| Fluorochem | 043177-1g |
4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone |
1208074-78-5 | 95% | 1g |
￡183.00 | 2022-02-28 | |
| Apollo Scientific | PC48641-250mg |
4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone |
1208074-78-5 | 250mg |
£70.00 | 2025-02-21 | ||
| Apollo Scientific | PC48641-1g |
4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone |
1208074-78-5 | 1g |
£145.00 | 2025-02-21 | ||
| Apollo Scientific | PC48641-5g |
4'-Bromo-2,2,2,2',6'-pentafluoroacetophenone |
1208074-78-5 | 5g |
£515.00 | 2025-02-21 | ||
| Enamine | EN300-299928-0.05g |
1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one |
1208074-78-5 | 95.0% | 0.05g |
$36.0 | 2025-03-19 | |
| Enamine | EN300-299928-0.1g |
1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one |
1208074-78-5 | 95.0% | 0.1g |
$54.0 | 2025-03-19 | |
| Enamine | EN300-299928-0.25g |
1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one |
1208074-78-5 | 95.0% | 0.25g |
$76.0 | 2025-03-19 | |
| Enamine | EN300-299928-0.5g |
1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one |
1208074-78-5 | 95.0% | 0.5g |
$120.0 | 2025-03-19 |
1-(4-bromo-2,6-difluorophenyl)-2,2,2-trifluoroethan-1-one Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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